Cas no 64732-37-2 (1-(4-Tert-butylphenyl)methanesulfonamide)

• Product Name: 1-(4-Tert-butylphenyl)methanesulfonamide
• CAS No: 64732-37-2
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• MDL: MFCD11212987
• CID: 2792681
• PubChem ID: 43164324
• Update Time: 2025-10-05

1-(4-Tert-butylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• DTXSID80655653
• EN300-271804
• (4-t-Butyl-phenyl)-methanesulfonamide
• 4-tert-Butylbenzenemethanesulfonamide
• SCHEMBL4454189
• (4-tert-Butylphenyl)-methanesulfonamide
• (4-TERT-BUTYLPHENYL)METHANESULFONAMIDE
• MFCD11212987
• KBBTWZQTVGEOKW-UHFFFAOYSA-N
• 1-(4-tert-butylphenyl)methanesulfonamide
• DB-194280
• 64732-37-2
• 4-(1,1-Dimethylethyl)benzenemethanesulfonamide
• 1-(4-Tert-butylphenyl)methanesulfonamide

• MDL： MFCD11212987
• Inchi： 1S/C11H17NO2S/c1-11(2,3)10-6-4-9(5-7-10)8-15(12,13)14/h4-7H,8H2,1-3H3,(H2,12,13,14)
• InChI Key： KBBTWZQTVGEOKW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)C(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996Da
• Monoisotopic Mass: 227.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Tert-butylphenyl)methanesulfonamide

1-(4-Tert-butylphenyl)methanesulfonamide: A Comprehensive Overview

1-(4-Tert-butylphenyl)methanesulfonamide (CAS No: 64732-37-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a 4-tert-butylphenyl moiety. The methanesulfonamide group is known for its stability and reactivity, while the 4-tert-butylphenyl substituent imparts specific electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 1-(4-Tert-butylphenyl)methanesulfonamide in various applications, particularly in drug discovery and advanced material synthesis. Researchers have explored its role as a building block in constructing bioactive molecules, leveraging its ability to form stable amide bonds with amines. This property makes it an invaluable tool in medicinal chemistry for designing compounds with enhanced pharmacokinetic profiles.

The synthesis of 1-(4-Tert-butylphenyl)methanesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the tert-butyl group at the para position of the phenol ring is a critical step, as it significantly influences the compound's solubility and bioavailability. Subsequent steps involve sulfonation and amidation reactions, which are carefully optimized to ensure high yields and purity.

In terms of applications, 1-(4-Tert-butylphenyl)methanesulfonamide has been extensively studied for its potential in treating various diseases. For instance, recent research has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its role as a precursor in the synthesis of more complex molecules has opened new avenues in drug development.

The compound's stability under physiological conditions has also made it a candidate for use in targeted drug delivery systems. Its ability to withstand enzymatic degradation while maintaining its bioactivity is a significant advantage in this context. Furthermore, studies have shown that 1-(4-Tert-butylphenyl)methanesulfonamide exhibits selective binding properties towards certain receptors, making it a promising lead compound for designing receptor-targeted therapies.

From a materials science perspective, 1-(4-Tert-butylphenyl)methanesulfonamide has been investigated for its role in polymer synthesis and surface modification. Its ability to form strong covalent bonds with polymer backbones has led to the development of novel materials with improved mechanical and thermal properties. These materials hold potential applications in industries ranging from electronics to biomedical devices.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(4-Tert-butylphenyl)methanesulfonamide's molecular interactions. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments with greater accuracy.

In conclusion, 1-(4-Tert-butylphenyl)methanesulfonamide (CAS No: 64732-37-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in future advancements in medicine and materials science.